2-Bromo-4-cyclopropoxy-6-methoxypyridine

• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• IUPAC Name: 2-bromo-4-cyclopropyloxy-6-methoxypyridine
• InChI: InChI=1S/C9H10BrNO2/c1-12-9-5-7(4-8(10)11-9)13-6-2-3-6/h4-6H,2-3H2,1H3
• InChI Key: IJYRBWGUFHIZQP-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC(=CC(=C1)OC2CC2)Br

Description

2-Bromo-4-cyclopropoxy-6-methoxypyridine is a substituted pyridine derivative characterized by a bromine atom at position 2, a cyclopropoxy group (C₃H₅O) at position 4, and a methoxy group (OCH₃) at position 4. This compound is of interest in pharmaceutical and agrochemical research due to the unique electronic and steric effects imparted by the cyclopropoxy moiety, which can enhance conformational rigidity and influence reactivity in cross-coupling reactions.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Bromo-4-cyclopropoxy-6-methoxypyridine typically involves the bromination of 4-cyclopropoxy-6-methoxypyridine. The reaction is carried out using bromine or a brominating agent such as N-bromosuccinimide (NBS) in the presence of a solvent like dichloromethane. The reaction conditions often require controlled temperatures to ensure selective bromination at the 2-position .

Industrial Production Methods: Industrial production methods for this compound may involve large-scale bromination processes with optimized reaction conditions to maximize yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process .

Chemical Reactions Analysis

Types of Reactions: 2-Bromo-4-cyclopropoxy-6-methoxypyridine undergoes various chemical reactions, including:

Substitution Reactions: The bromine atom can be substituted with other nucleophiles such as amines, thiols, or alkoxides.

Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction Reactions: The compound can be reduced to remove the bromine atom or to modify the cyclopropoxy group.

Common Reagents and Conditions:

Substitution Reactions: Reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO).

Oxidation Reactions: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic or basic conditions.

Reduction Reactions: Reducing agents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst.

Major Products:

• Substitution reactions yield various substituted pyridines.
• Oxidation reactions produce aldehydes or acids.
• Reduction reactions result in dehalogenated or modified pyridine derivatives .

Scientific Research Applications

2-Bromo-4-cyclopropoxy-6-methoxypyridine has several scientific research applications:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a lead compound for the development of new therapeutic agents.

Industry: Utilized in the production of agrochemicals and specialty chemicals

Mechanism of Action

The mechanism of action of 2-Bromo-4-cyclopropoxy-6-methoxypyridine involves its interaction with specific molecular targets. The bromine atom and the functional groups on the pyridine ring allow it to bind to enzymes or receptors, modulating their activity. The compound may inhibit or activate certain pathways, leading to its observed biological effects .

Comparison with Similar Compounds

Key Observations:

Halogens (Br, Cl, I) at position 4 influence reactivity: Iodine (in 2-Bromo-4-iodo-3-methoxypyridine) facilitates metal-catalyzed cross-couplings, while chlorine (in 2-Bromo-4-chloro-6-methoxypyridine) enhances electrophilicity .

Electronic and Steric Profiles: The methoxy group at position 6 in the target compound donates electron density via resonance, activating the pyridine ring toward electrophilic attacks at specific positions. This contrasts with 4-Bromo-2-methoxy-6-methylpyridine, where the methyl group at 6 increases lipophilicity but lacks electronic activation . Amino and hydroxyl groups (e.g., in 3-Amino-5-bromo-6-methylpyridin-2-ol) introduce hydrogen-bonding capabilities, making such compounds suitable for metal chelation or as building blocks in bioactive molecules .

Applications in Synthesis :

• Compounds with halogens at position 2 (e.g., 2-Bromo-3-methylpyridine, CAS 3430-17-9) are frequently used in Suzuki-Miyaura couplings to generate biaryl structures, a strategy likely applicable to the target compound .
• The cyclopropoxy group’s rigidity may mimic cyclic ether motifs in natural products, suggesting utility in medicinal chemistry for probing structure-activity relationships .